5-Amino-1-(3-fluoro-4-methylphenyl)-3-methyl-1H-pyrazole-4-carbonitrile

• IUPAC Name: 5-amino-1-(3-fluoro-4-methylphenyl)-3-methylpyrazole-4-carbonitrile
• InChI: InChI=1S/C12H11FN4/c1-7-3-4-9(5-11(7)13)17-12(15)10(6-14)8(2)16-17/h3-5H,15H2,1-2H3
• InChI Key: YTNJYLMZJLCROQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=C(C(=N2)C)C#N)N)F
• Molecular Formula: C12H11FN4
• Molecular Weight: 230.24 g/mol

Description

5-Amino-1-(3-fluoro-4-methylphenyl)-3-methyl-1H-pyrazole-4-carbonitrile, also known as 5-AFMP, is a novel small molecule inhibitor of the enzyme phosphodiesterase 4 (PDE4). It has been studied extensively as a potential therapeutic agent for a variety of diseases, including asthma, chronic obstructive pulmonary disease (COPD), and major depressive disorder (MDD). 5-AFMP has been shown to have a wide range of pharmacological activities, including anti-inflammatory, bronchodilatory, and antidepressant effects. In addition, 5-AFMP has been studied for its potential use in the treatment of allergic rhinitis, irritable bowel syndrome, and other conditions.

Scientific Research Applications

Schiff Bases and Antimicrobial Activity

A study conducted by Puthran et al. (2019) involved the synthesis of novel Schiff bases using 2-Amino-5-(3-fluoro-4-methoxyphenyl)thiophene-3-carbonitrile and 1,3-Disubstituted pyrazole-4-carboxaldehydes derivatives. This research highlighted the synthesis technique and the antimicrobial activity of these bases, with some derivatives showing excellent activity compared to others (Puthran et al., 2019).

Synthetic Routes and Unexpected Derivatives

Faria et al. (2013) described the synthesis of new tetrazoles and unexpected pyrazolopyrimidine derivatives from 5-amino-1-aryl-3-methyl-1H-pyrazole-4-carbonitriles. This study provides insights into the synthetic pathways and the outcomes of these reactions, contributing to the broader understanding of the chemical behavior of these compounds (Faria et al., 2013).

Facile Synthetic Approaches

Research by Ali et al. (2016) focused on the facile synthetic approaches for a new series of pyrazole-4-carbonitrile derivatives. The study explored the reactivity of these derivatives towards active methylene compounds and how they afforded new substituted pyrazoles, pyrimidines, and condensed azolopyrimidine derivatives attached to the pyrazole scaffold. This research provides valuable information on the versatility and reactivity of these compounds in synthetic chemistry (Ali et al., 2016).

Corrosion Inhibition and Surface Properties

A study by Abdel Hameed et al. (2020) utilized 5-Amino-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile as a precursor for corrosion inhibition compounds. The research highlighted the surface properties, surface tension, and corrosion inhibition performance of these compounds, providing a scientific understanding of their applications in protecting materials from corrosion (Abdel Hameed et al., 2020).